Cas no 2227732-41-2 ((3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 2227732-41-2
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5893212
• PubChem ID: 165965747
• Update Time: 2025-06-09

(3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• EN300-1809257
• 2227732-41-2

• Inchi： 1S/C7H10N2O3/c1-4-7(9-3-8-4)5(10)2-6(11)12/h3,5,10H,2H2,1H3,(H,8,9)(H,11,12)/t5-/m1/s1
• InChI Key： KXFWBCZCELYKJD-RXMQYKEDSA-N
• SMILES： O[C@H](CC(=O)O)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.2Ų

Additional information on (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 2227732-41-2)

(3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid, identified by its CAS number 2227732-41-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural motif combining a hydroxypropanoic acid backbone with a 4-methyl-1H-imidazole moiety, has garnered attention for its potential applications in drug discovery and therapeutic development.

The structural composition of (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid positions it as a versatile intermediate in synthetic chemistry. The presence of the hydroxyl group and the imidazole ring provides multiple sites for chemical modification, making it a valuable building block for the synthesis of more complex molecules. In particular, the stereochemistry at the 3-position, denoted as (3R), suggests a high degree of specificity that is often critical in pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such chiral compounds in drug design. The imidazole ring, known for its ability to interact with biological targets through hydrogen bonding and electrostatic interactions, offers a promising scaffold for developing novel therapeutic agents. Studies have shown that imidazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In the context of drug discovery, the synthesis and characterization of (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid represent a significant step forward. Researchers have leveraged modern synthetic techniques to optimize the production of this compound, ensuring high purity and yield. These efforts are crucial for enabling further exploration of its pharmacological potential.

One particularly intriguing aspect of this compound is its potential role as a precursor in the development of enzyme inhibitors. The hydroxyl group and the imidazole moiety can be strategically modified to target specific enzymatic pathways implicated in various diseases. For instance, studies have suggested that derivatives of this compound may interact with metalloproteinases, which are enzymes involved in processes such as tumor growth and angiogenesis.

The pharmacokinetic properties of (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid are also under investigation. Understanding how this compound is metabolized and distributed within the body is essential for assessing its therapeutic efficacy and safety profile. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study its metabolic pathways and interactions with biological systems.

Furthermore, the compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use in biocatalysis and green chemistry initiatives. By incorporating this molecule into enzymatic reactions, researchers aim to develop more sustainable synthetic routes that minimize waste and energy consumption.

The integration of machine learning and artificial intelligence into chemical research has also accelerated the discovery process for compounds like (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid. Predictive models can identify promising derivatives based on structural features alone, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional laboratory work has opened new avenues for innovation in medicinal chemistry.

In conclusion, (3R)-3-hydroxy-3-(4-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 2227732-41-2) represents a fascinating subject of study with broad implications in pharmaceutical science. Its unique structure, combined with its potential biological activities, positions it as a key intermediate in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing therapeutic solutions.